N-(3-bromo-4-hydroxyphenyl)-4-methoxybenzenesulfonamide

• IUPAC Name: N-(3-bromo-4-hydroxyphenyl)-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C13H12BrNO4S/c1-19-10-3-5-11(6-4-10)20(17,18)15-9-2-7-13(16)12(14)8-9/h2-8,15-16H,1H3
• InChI Key: VQLGGQWIEZSHOF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)O)Br
• Molecular Formula: C13H12BrNO4S
• Molecular Weight: 358.21 g/mol

Description

N-(3-bromo-4-hydroxyphenyl)-4-methoxybenzenesulfonamide, also known as BHPS, is a chemical compound that has been studied for its potential applications in various scientific fields. BHPS is a sulfonamide derivative that has a phenolic hydroxyl group and a bromine atom attached to the benzene ring.

Scientific Research Applications

Molecular Structure and Analysis

The compound plays a critical role in forming specific molecular structures. Studies have revealed the crystal structures of derivatives of N-(3-bromo-4-hydroxyphenyl)-4-methoxybenzenesulfonamide, showcasing different dimensional architectures based on intermolecular interactions. This understanding is crucial for the synthesis and application of these compounds in various scientific fields, such as material sciences and pharmaceuticals (Rodrigues, Preema, Naveen, Lokanath, & Suchetan, 2015).

Enzyme Inhibition and Molecular Docking

The derivatives of this compound have been synthesized and evaluated for enzyme inhibition potential, particularly against acetylcholinesterase and α-glucosidase, showing significant inhibition. These studies also include in silico molecular docking to understand the interactions at the molecular level, contributing to pharmaceutical applications, particularly in designing inhibitors for specific enzymes (Riaz, 2020).